1-Methyl-1,8-diazaspiro[4.5]decane

• IUPAC Name: 1-methyl-1,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C9H18N2/c1-11-8-2-3-9(11)4-6-10-7-5-9/h10H,2-8H2,1H3
• InChI Key: MHDXQGAXZKINFD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC12CCNCC2
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol

Description

1-Methyl-1,8-diazaspiro[4.5]decane, also known as 1-methylspiro[4.5]decane , is an organic compound with the chemical formula C₉H₁₈N₂ . It exists as a white crystalline powder and is typically encountered in its dihydrochloride form . The compound features a unique spirocyclic structure, which contributes to its interesting properties.

Scientific Research Applications

1. Stereochemical Analysis

A study by Guerrero-Alvarez et al. (2004) provides detailed stereochemical analysis of 1,4‐diazaspiro[4.5]decanes, including compounds similar to 1-Methyl-1,8-diazaspiro[4.5]decane, using various NMR techniques. The study focuses on the relative stereochemistry of these compounds and their tautomeric equilibriums, contributing significantly to understanding the structural aspects of diazaspirodecane derivatives (Guerrero-Alvarez et al., 2004).

2. Crystal Structure Analysis

Rohlíček et al. (2010) analyzed the crystal structure of a compound closely related to 1-Methyl-1,8-diazaspiro[4.5]decane, providing insights into its molecular arrangement and intermolecular interactions. Such analyses are vital for understanding the physical properties and potential applications of these compounds (Rohlíček et al., 2010).

3. Synthesis and Pharmaceutical Applications

Pardali et al. (2021) developed a cost-effective synthesis method for 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, highlighting the potential for large-scale production. Such synthetic routes are essential for pharmaceutical applications of diazaspirodecane derivatives (Pardali et al., 2021).

4. Supramolecular Arrangements

Graus et al. (2010) explored the preparation of diazaspirodecane derivatives and their supramolecular arrangements. Their study contributes to the understanding of how substituents on the cyclohexane ring influence the overall molecular structure, which is crucial for designing compounds with specific properties (Graus et al., 2010).

5. Pharmaceutical Synthesis and Functionalization

Smith et al. (2016) developed methods for synthesizing pharmaceutically important spirocyclic piperidine-azetidine and piperidine-pyrrolidine ring systems, including 1-methyl spirocyclic piperidine-pyrrolidine. These methods are pivotal for further functionalization and application in pharmaceutical synthesis (Smith et al., 2016).

Safety And Hazards

• Hazard Statements : It is advisable to follow safety guidelines (H302, H315, H319, H335) .